N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H20N2O6S/c22-19(18-13-26-16-3-1-2-4-17(16)27-18)20-14-5-7-15(8-6-14)28(23,24)21-9-11-25-12-10-21/h1-8,18H,9-13H2,(H,20,22)
• InChI Key: XRRIZWYWKCNNHC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H20N2O6S
• Molecular Weight: 404.4 g/mol

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a potent inhibitor of a particular enzyme, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the inhibition of PDE5, which leads to an increase in the levels of cyclic guanosine monophosphate (cGMP) in the cells. cGMP is a signaling molecule that plays a crucial role in the regulation of various physiological processes, such as smooth muscle relaxation, vasodilation, and platelet aggregation. By inhibiting PDE5, N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide increases the levels of cGMP, which leads to the relaxation of smooth muscles and vasodilation.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have several biochemical and physiological effects. It has been found to increase the levels of cGMP, which leads to the relaxation of smooth muscles and vasodilation. This effect has been utilized for the treatment of various diseases, such as erectile dysfunction, pulmonary hypertension, and heart failure. In addition, N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to have anti-cancer properties, which are attributed to its ability to inhibit PDE5 and increase the levels of cGMP in cancer cells.

Advantages and Limitations for Lab Experiments

N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for lab experiments. It is a potent inhibitor of PDE5, which makes it a useful tool for studying the role of PDE5 in various physiological processes. In addition, the synthesis method has been optimized to achieve high yields and purity of the product, which makes it an ideal candidate for in vitro and in vivo studies. However, there are some limitations to the use of N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide. It is a relatively new compound, and its long-term effects on human health are still unknown. In addition, the compound may have off-target effects, which could lead to unwanted side effects.

Future Directions

There are several future directions for the study of N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One direction is to further investigate its potential therapeutic applications, such as the treatment of heart failure and cancer. Another direction is to study its off-target effects and potential side effects. In addition, there is a need for the development of more specific and potent PDE5 inhibitors, which could lead to the development of more effective treatments for various diseases. Finally, the development of novel synthesis methods for N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide could lead to improvements in the yield and purity of the product, which could facilitate its use in scientific research.

Scientific Research Applications

N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of an enzyme called phosphodiesterase 5 (PDE5), which is involved in the regulation of various physiological processes. PDE5 inhibitors have been approved for the treatment of erectile dysfunction, and N-[4-(4-morpholinylsulfonyl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown promising results in preclinical studies for the treatment of other diseases such as pulmonary hypertension, heart failure, and cancer.